Cas no 243965-29-9 (1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester)

1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester structure
243965-29-9 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester
CAS No:243965-29-9
MF:C18H12N2O5
MW:336.29828453064
CID:1417466
Update Time:2024-08-15

1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester
    • 1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, 1,3-dimethyl ester
    • dimethyl 5-(3,4-dicyanophenoxy)isophthalate
    • Inchi: 1S/C18H12N2O5/c1-23-17(21)12-5-13(18(22)24-2)7-16(6-12)25-15-4-3-11(9-19)14(8-15)10-20/h3-8H,1-2H3
    • InChI Key: GAHOXXPLGZINMO-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)=CC(OC2=CC=C(C#N)C(C#N)=C2)=CC(C(OC)=O)=C1

Computed Properties

  • Exact Mass: 336.07466

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Melting Point: 149-152 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 529.5±50.0 °C(Predicted)
  • PSA: 109.41

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